Cas no 6278-37-1 (4-[2-(4-methylphenyl)propan-2-yl]benzoic acid)

4-[2-(4-methylphenyl)propan-2-yl]benzoic acid structure
6278-37-1 structure
Product Name:4-[2-(4-methylphenyl)propan-2-yl]benzoic acid
CAS No:6278-37-1
MF:C17H18O2
MW:254.323625087738
CID:957847
PubChem ID:234593
Update Time:2025-04-19

4-[2-(4-methylphenyl)propan-2-yl]benzoic acid Chemical and Physical Properties

Names and Identifiers

    • 4-[2-(4-methylphenyl)propan-2-yl]benzoic acid
    • 2-(p-Carboxyphenyl)-2-(p-tolyl)-propan
    • 4-(2-p-Tolyl-isopropyl)-benzoesaeure
    • 4-< 2-p-Tolyl-isopropyl> -benzoesaeure
    • AC1L5SK8
    • AC1Q5TVI
    • AR-1H9221
    • benzoic acid, 4-[1-methyl-1-(4-methylphenyl)ethyl]-
    • CTK2F7758
    • NSC34760
    • AB01315774-02
    • NCGC00320543-01
    • NSC-34760
    • 6278-37-1
    • DTXSID20283994
    • STK281805
    • AKOS005426793
    • Inchi: 1S/C17H18O2/c1-12-4-8-14(9-5-12)17(2,3)15-10-6-13(7-11-15)16(18)19/h4-11H,1-3H3,(H,18,19)
    • InChI Key: KZRKGXHRKUUSLH-UHFFFAOYSA-N
    • SMILES: OC(C1C=CC(=CC=1)C(C)(C)C1C=CC(C)=CC=1)=O

Computed Properties

  • Exact Mass: 254.13074
  • Monoisotopic Mass: 254.131
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 3
  • Complexity: 305
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 5.3
  • Topological Polar Surface Area: 37.3Ų

Experimental Properties

  • Density: 1.098
  • Boiling Point: 397.2°C at 760 mmHg
  • Flash Point: 187°C
  • Refractive Index: 1.571
  • PSA: 37.3
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